Cas no 2228341-51-1 (tert-butyl N-2-(but-3-yn-2-yl)-5-chlorophenylcarbamate)

• Product Name: tert-butyl N-2-(but-3-yn-2-yl)-5-chlorophenylcarbamate
• CAS No: 2228341-51-1
• MF: C₁₅H₁₈ClNO₂
• MW: 279.761923313141
• CID: 6221022
• PubChem ID: 165620189
• Update Time: 2025-10-28

tert-butyl N-2-(but-3-yn-2-yl)-5-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(but-3-yn-2-yl)-5-chlorophenylcarbamate
• 2228341-51-1
• tert-butyl N-[2-(but-3-yn-2-yl)-5-chlorophenyl]carbamate
• EN300-1889317

• Inchi： 1S/C15H18ClNO2/c1-6-10(2)12-8-7-11(16)9-13(12)17-14(18)19-15(3,4)5/h1,7-10H,2-5H3,(H,17,18)
• InChI Key： KCLJGCJOCXNAOK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)NC(=O)OC(C)(C)C)C(C#C)C

Computed Properties

• Exact Mass: 279.1026065g/mol
• Monoisotopic Mass: 279.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-2-(but-3-yn-2-yl)-5-chlorophenylcarbamate

Introduction to tert-butyl N-2-(but-3-yn-2-yl)-5-chlorophenylcarbamate (CAS No. 2228341-51-1)

tert-butyl N-2-(but-3-yn-2-yl)-5-chlorophenylcarbamate (CAS No. 2228341-51-1) is a versatile compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, including a tert-butyl carbamate group, a butynyl substituent, and a 5-chlorophenyl moiety. These functional groups contribute to its diverse chemical properties and potential applications in various scientific and industrial domains.

The tert-butyl carbamate group is a common protecting group in organic synthesis, known for its stability under a wide range of reaction conditions. It can be selectively removed using mild acidic conditions, making it an ideal choice for protecting amino groups during complex molecule synthesis. The butynyl substituent introduces a triple bond into the molecule, which can participate in various chemical reactions such as alkyne metathesis and click chemistry. The 5-chlorophenyl moiety adds an electron-withdrawing effect and enhances the compound's reactivity in electrophilic substitution reactions.

Recent studies have highlighted the potential of tert-butyl N-2-(but-3-yn-2-yl)-5-chlorophenylcarbamate in medicinal chemistry. For instance, researchers at the University of California, San Francisco, have explored its use as a building block for the synthesis of novel antiviral agents. The compound's ability to undergo selective functionalization and its compatibility with various synthetic routes make it a valuable intermediate in drug discovery processes. Additionally, its structural diversity allows for the design of molecules with tailored biological activities, such as inhibitors of specific enzymes or receptors.

In the realm of materials science, tert-butyl N-2-(but-3-yn-2-yl)-5-chlorophenylcarbamate has shown promise as a precursor for the development of advanced functional materials. Its reactivity with other monomers can lead to the formation of polymers with unique properties, such as enhanced mechanical strength, thermal stability, and optical performance. These materials have potential applications in areas such as electronics, coatings, and biomedical devices.

The synthesis of tert-butyl N-2-(but-3-yn-2-yl)-5-chlorophenylcarbamate typically involves several steps. One common approach is to start with 5-chloroaniline and tert-butyl chloroformate to form the tert-butyl carbamate derivative. Subsequently, the butynyl group can be introduced through a suitable alkylation reaction. The purity and yield of the final product can be optimized by carefully controlling reaction conditions such as temperature, solvent choice, and catalyst selection.

From an analytical perspective, tert-butyl N-2-(but-3-yn-2-yl)-5-chlorophenylcarbamate can be characterized using various techniques including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the compound's structure and purity, which is crucial for ensuring its suitability in downstream applications.

In conclusion, tert-butyl N-2-(but-3-yn-2-yl)-5-chlorophenylcarbamate (CAS No. 2228341-51-1) is a multifaceted compound with significant potential in multiple scientific disciplines. Its unique chemical structure and reactivity make it an attractive candidate for further research and development in areas such as organic synthesis, medicinal chemistry, and materials science. As new applications continue to emerge, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.